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Compound of Interest

Compound Name: Isobornyl acetate

Cat. No.: B103746

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides essential, immediate safety and logistical
information for the use of Isobornyl acetate, ensuring the protection of personnel and the
integrity of your work. By offering clear, procedural guidance, we aim to be your preferred
source for laboratory safety information, building a foundation of trust that extends beyond the
products we supply.

Essential Safety Information at a Glance

Before handling Isobornyl acetate, it is crucial to be aware of its physical and chemical
properties, as well as its potential hazards. This information, summarized from various safety
data sheets, will enable you to take the necessary precautions.
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Property Value Source(s)

CAS Number 125-12-2 [1]

Appearance Colorless liquid [1][2]

Odor Like pine tree needles [1]

Flash Point 89 °C/192.2 °F [3]

Boiling Point approx. 215 °C /419 °F [1]

Density 0.98 g/cm3 (at 20 °C) [1]

Solubility in Water approx. 160 mg/l (at 20 °C) [1]

Primary Hazards Cc?m-bLfstit-JIe liquid, Causes EI]
skin irritation

Toxicity (Oral, Rat) LD50 > 10,000 mg/kg [1]

Toxicity (Dermal, Rat) LD50 > 20,000 mg/kg [1]

Operational Plan for Safe Handling and Disposal

A systematic approach to handling Isobornyl acetate is critical to minimize risks. The following
step-by-step operational plan provides guidance from preparation to disposal.

1. Engineering Controls and Preparation:

o Ventilation: Always handle Isobornyl acetate in a well-ventilated area.[4] Local exhaust
ventilation should be used to control vapors.[4]

« Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition
sources.[2][3][4] "No smoking" policies should be strictly enforced in the handling area.[2][4]

o Emergency Equipment: Ensure that an eyewash station and a safety shower are readily
accessible in the immediate work area.[4][6]

2. Personal Protective Equipment (PPE):
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Eye and Face Protection: Wear safety glasses with side-shields or chemical splash goggles
that conform to EN166 standards.[1][7]

Hand Protection: Use solvent-resistant gloves, such as nitrile rubber, neoprene, or PVC.[1][2]

[4]

Skin and Body Protection: Wear a lab coat or long-sleeved clothing to prevent skin contact.
[2][3] In case of potential splashing, additional protective clothing may be necessary.

Respiratory Protection: Under normal use with adequate ventilation, respiratory protection is
not typically required.[2] However, if ventilation is inadequate or if there is a risk of inhaling
vapors, a NIOSH-approved respirator with an organic vapor cartridge should be used.[1][4]

. Handling Procedures:

Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes.[1]

[4]

Good Hygiene: Wash hands thoroughly with soap and water after handling.[4][5] Do not eat,
drink, or smoke in areas where the chemical is used.[4][5]

Spill Management:

o Small Spills: Use an inert absorbent material like sand or earth to contain the spill.[4]
Shovel the material into a suitable container for disposal.[3]

o Large Spills: Dike the spilled material to prevent it from spreading.[4] Remove all sources
of ignition from the area.[3]

. Storage:
Container: Keep the container tightly closed when not in use.[1][3]
Location: Store in a cool, dry, and well-ventilated place.[3][4]

Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.[4]

[5]
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5. Disposal Plan:

o Waste Product: Dispose of surplus and non-recyclable solutions through a licensed waste
disposal contractor.[8] All disposal methods must be in compliance with local, state, and

federal regulations.[1][8]

» Contaminated PPE and Materials: Any PPE, cleaning materials, or containers that have
come into contact with Isobornyl acetate should be treated as hazardous waste and
disposed of accordingly.[8] Do not flush into surface water or the sanitary sewer system.[3]

Visualizing the Safe Handling Workflow

To further clarify the operational procedures, the following diagram illustrates the logical steps
for safely handling Isobornyl acetate.
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Start: Prepare for Handling

Step 1:
Implement Engineering Controls
(Ventilation, No Ignition Sources)

Step 2:
Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 3:
Handle Isobornyl Acetate
(Avoid Contact, Good Hygiene)

Step 4: Step 3a:
Store Properly Manage Spill
(Cool, Dry, Ventilated, Closed Container) (Absorb, Contain, Clean)

Step 5:
Dispose of Waste
(Licensed Contractor, Follow Regulations)

End: Procedure Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Isobornyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Isobornyl Acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103746#personal-protective-equipment-for-handling-
isobornyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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